Cas no 1804661-45-7 (2-Amino-4-(difluoromethyl)-6-fluoropyridine)

• Product Name: 2-Amino-4-(difluoromethyl)-6-fluoropyridine
• CAS No: 1804661-45-7
• MF: C₆H₅F₃N₂
• MW: 162.112511396408
• CID: 4922706
• Update Time: 2025-07-23

2-Amino-4-(difluoromethyl)-6-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(difluoromethyl)-6-fluoropyridine

• Inchi： 1S/C6H5F3N2/c7-4-1-3(6(8)9)2-5(10)11-4/h1-2,6H,(H2,10,11)
• InChI Key： KUPKELVUURZSQM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(C=1)N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-(difluoromethyl)-6-fluoropyridine

Introduction to 2-Amino-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1804661-45-7)

2-Amino-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1804661-45-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural properties and potential biological activities. This compound, characterized by its amino, difluoromethyl, and fluoro substituents, represents a promising scaffold for the development of novel therapeutic agents.

The significance of fluorinated pyridines in medicinal chemistry cannot be overstated. These heterocyclic compounds often exhibit enhanced metabolic stability, improved binding affinity to biological targets, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The presence of fluorine atoms in specific positions, such as the 4- and 6-positions in 2-Amino-4-(difluoromethyl)-6-fluoropyridine, can significantly influence its electronic properties and reactivity, making it a valuable building block for synthetic chemists.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting various disease pathways. 2-Amino-4-(difluoromethyl)-6-fluoropyridine has emerged as a key intermediate in the synthesis of compounds with potential applications in oncology, inflammation, and infectious diseases. Its unique structural features make it an attractive candidate for further exploration in drug discovery.

One of the most compelling aspects of 2-Amino-4-(difluoromethyl)-6-fluoropyridine is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in cancerous cells. By designing molecules that selectively inhibit specific kinases, researchers aim to develop therapies that can effectively target tumors while minimizing side effects. The fluorinated pyridine core of 2-Amino-4-(difluoromethyl)-6-fluoropyridine provides a scaffold that can be modified to enhance binding to kinase active sites.

Recent studies have demonstrated the utility of 2-Amino-4-(difluoromethyl)-6-fluoropyridine in the synthesis of novel antiviral agents. The fluoro substituents contribute to the compound's ability to interact with viral proteases and polymerases, thereby inhibiting viral replication. For instance, modifications to the 2-amino group have led to the discovery of compounds with potent activity against RNA viruses, including those responsible for human immunodeficiency virus (HIV) and hepatitis C virus (HCV).

The agrochemical industry has also benefited from the use of fluorinated pyridines like 2-Amino-4-(difluoromethyl)-6-fluoropyridine. These compounds exhibit enhanced efficacy as herbicides, fungicides, and insecticides due to their improved stability and bioavailability. The difluoromethyl group, in particular, contributes to the lipophilicity of the molecule, which is essential for its absorption and translocation within plant tissues.

Synthetic methodologies for preparing 2-Amino-4-(difluoromethyl)-6-fluoropyridine have been extensively studied to optimize yield and purity. Common approaches include nucleophilic substitution reactions on halogenated pyridines followed by functional group transformations. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been employed to introduce fluorine atoms at specific positions with high precision.

The toxicological profile of 2-Amino-4-(difluoromethyl)-6-fluoropyridine is another critical aspect that has been thoroughly investigated. Preclinical studies have assessed its acute toxicity, chronic toxicity, and potential carcinogenicity. These studies have shown that while the compound exhibits some toxicity at high doses, it can be safely used at therapeutic concentrations when formulated appropriately.

In conclusion,2-Amino-4-(difluoromethyl)-6-fluoropyridine (CAS No. 1804661-45-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.